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Compound of Interest

Compound Name: 1-Chloroanthracene

Cat. No.: B1594150

This guide provides essential, step-by-step procedural guidance for the safe handling and

disposal of 1-Chloroanthracene, tailored for researchers, scientists, and drug development

professionals.

Hazard Assessment

1-Chloroanthracene is a polycyclic aromatic hydrocarbon (PAH) that exists as a solid.[1][2]
While some classifications under European regulations may not label it as a hazardous

substance, it is crucial to handle it with care due to potential risks.[1] Potential hazards include:

Irritation: May cause skin, eye, and respiratory tract irritation.[1][3]
Harmful if Exposed: May be harmful if inhaled, swallowed, or absorbed through the skin.[1]

Genetic Defects: A related isomer, 9-Chloroanthracene, is suspected of causing genetic
defects.[3][4]

Dust Formation: As a solid, it can form dust, which should be avoided.[1][5]

Personal Protective Equipment (PPE)

All personnel must use the following personal protective equipment when handling 1-

Chloroanthracene. The equipment should be inspected before use.
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PPE Category Item Specification

Must be tested and approved
under government standards
such as NIOSH (US) or EN
166 (EV).[1][6]

Eye Protection Safety Glasses or Goggles

Dispose of contaminated
gloves after use in accordance

Hand Protection Chemical-resistant Gloves ) )
with good laboratory practices.

[1]

Wear appropriate protective
Body Protection Laboratory Coat / Coveralls clothing to prevent skin

exposure.[4]

Required when dust formation

is possible or when working
. _ NIOSH/CEN Approved ] )
Respiratory Protection ) outside of a ventilated
Respirator ] o
enclosure. A particle filter is

recommended.[4][5]

Operational Plan: Safe Handling Protocol

3.1. Engineering Controls

e Ventilation: Always handle 1-Chloroanthracene in a well-ventilated area.[3] Use a chemical
fume hood or provide appropriate exhaust ventilation where dust can be generated.[5]

3.2. Handling Procedure
o Preparation: Ensure all necessary PPE is worn correctly before handling the chemical.

» Weighing and Transfer: Conduct any weighing or transfer of the solid material in a manner
that minimizes dust generation.

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[3] Avoid breathing dust or
vapors.[1][5]
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» Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the work

area.

Emergency Procedures

Emergency Scenario

First Aid Response

Inhalation

Move the person to fresh air. If breathing is
difficult, provide artificial respiration. Seek

medical attention if symptoms occur.[4][5]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. If skin irritation persists, seek medical
attention.[3][4][5]

Eye Contact

Rinse cautiously with water for at least 15
minutes, removing contact lenses if present and

easy to do. Seek medical attention.[3][4][5]

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

Ingestion . ) o
unconscious person. Seek medical attention if
symptoms occur.[1][3][5]

Avoid dust formation. Sweep up the spilled solid

Spill and place it in a suitable, closed container for

disposal.[1][4][5]

Disposal Plan

o Waste Collection: Collect surplus and non-recyclable 1-Chloroanthracene in a suitable,

closed container labeled for hazardous waste.[4][5]

o Disposal Method: All waste, including contaminated packaging, must be disposed of via a

licensed disposal company.[1][5] Do not let the product enter drains.[1][6] Dispose of the

container as unused product.[5]
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Handling and Disposal Workflow for 1-
Chloroanthracene
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5. Waste Disposal
- Collect in Labeled Container
- Dispose via Licensed Vendor
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Caption: Workflow for safe handling and disposal of 1-Chloroanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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